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Compound of Interest

Compound Name: anthracen-2-ol

L Get Quote

Cat. No.: B021771

The Solubility of Anthracen-2-ol: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of anthracen-2-ol
(also known as 2-anthrol or 2-hydroxyanthracene), a hydroxylated derivative of the polycyclic
aromatic hydrocarbon, anthracene. Understanding the solubility of this compound is critical for
a range of applications, from synthetic chemistry and materials science to environmental
analysis and pharmaceutical development. Due to its amphiphilic nature, possessing both a
large, nonpolar aromatic core and a polar hydroxyl group, its solubility behavior is nuanced and
dependent on the specific solvent environment.

hvsicochemical ies of Antl 2-0l

Property Value

Chemical Formula C14H100

Molar Mass 194.23 g/mol

Melting Point 166 °C (in ethanol)[1]

Appearance Light yellow to brown powder or crystals[1]

Water Solubility

91.67 mg/L (at 20 °C)[1]
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Quantitative Solubility Data

Quantitative solubility data for anthracen-2-ol in a wide range of organic solvents is not
extensively documented in publicly available literature. However, based on its chemical
structure and the principles of "like dissolves like," a qualitative and predictive understanding of
its solubility can be established. The large polycyclic aromatic core imparts significant nonpolar
character, while the hydroxyl group provides a site for hydrogen bonding and polar interactions.

Solvent Class Predicted Solubility Rationale

The hydroxyl group of

_ anthracen-2-ol can act as both
Polar Protic Solvents (e.g., a hydrogen bond donor and

Alcohols like Ethanol, High )
acceptor, leading to strong
Methanol) ) ] ) )
intermolecular interactions with
protic solvents.
The polar nature of these
Polar Aprotic Solvents (e.g., solvents can interact with the
Ketones like Acetone, Ethers Moderate to High hydroxyl group of anthracen-2-
like Diethyl Ether) ol, while their organic character

can solvate the aromatic rings.

The aromatic rings of these

. solvents can interact favorably
Nonpolar Aromatic Solvents )
Moderate with the anthracene core of
(e.g., Benzene, Toluene)
anthracen-2-ol through 1t-1t

stacking interactions.

The large, nonpolar aromatic

system of anthracen-2-ol will
Nonpolar Aliphatic Solvents have some affinity for these
(e.g., Hexane, Cyclohexane) Low solvents, but the polar hydroxyl

group will significantly hinder

dissolution.

Experimental Protocol for Solubility Determination
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While a specific, standardized protocol for anthracen-2-ol is not readily available, a general
and robust method for determining the solubility of a crystalline organic compound in a given
solvent can be adapted from established procedures for polycyclic aromatic hydrocarbons. The
following is a detailed methodology based on the equilibrium solubility method.

Objective: To determine the saturation solubility of anthracen-2-ol in a specific organic solvent
at a controlled temperature.

Materials:

o Anthracen-2-ol (high purity)

o Selected organic solvent (analytical grade)

o Thermostatically controlled shaker or water bath
» Calibrated thermometer

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

« Scintillation vials or other suitable sealed containers
Procedure:
e Preparation of Supersaturated Solutions:
o Add an excess amount of crystalline anthracen-2-ol to a series of scintillation vials.

o Accurately pipette a known volume of the selected organic solvent into each vial. The
amount of solid should be sufficient to ensure that undissolved solid remains at
equilibrium.
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o

Seal the vials tightly to prevent solvent evaporation.

o Equilibration:

o

o

Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C, 37 °C).

Agitate the samples for a sufficient period to ensure equilibrium is reached. This can range
from 24 to 72 hours. Preliminary experiments may be necessary to determine the optimal
equilibration time.

o Sample Collection and Preparation:

[e]

After equilibration, allow the vials to stand undisturbed in the temperature-controlled
environment for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) pipette.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed
volumetric flask. This step is crucial to remove any undissolved microcrystals.

Dilute the filtered solution with the same solvent to a concentration that falls within the
linear range of the analytical method.

¢ Quantification:

o

Analyze the diluted samples using a validated HPLC-UV or UV-Vis spectrophotometry
method.

Prepare a series of standard solutions of anthracen-2-ol of known concentrations in the
same solvent.

Generate a calibration curve by plotting the analytical response (e.g., peak area from
HPLC) against the concentration of the standard solutions.

Determine the concentration of anthracen-2-ol in the diluted experimental samples by
interpolating their analytical response on the calibration curve.
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» Calculation of Solubility:

o Calculate the original concentration of the saturated solution, taking into account the
dilution factor.

o Express the solubility in desired units, such as g/L, mg/mL, or mol/L.

Logical Relationships and Workflows

The following diagrams illustrate the key factors influencing the solubility of anthracen-2-ol and
a typical experimental workflow for its determination.

Click to download full resolution via product page

Caption: Factors influencing the solubility of anthracen-2-ol.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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